3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C21H21N5O4S/c1-11-8-13(20-25-26-12(2)23-24-21(26)31-20)6-7-15(11)22-19(27)14-9-16(28-3)18(30-5)17(10-14)29-4/h6-10H,1-5H3,(H,22,27)
• InChI Key: SETMZEWCCYSJSB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC

Description

3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide, also known as TMTT, is a novel compound that has attracted significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. TMTT is a member of the thiadiazole family of compounds and is known for its unique chemical structure and biological properties.

Mechanism of Action

The exact mechanism of action of 3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood, but it is believed to act by binding to specific receptors in the body and modulating their activity. In cancer cells, this compound has been shown to induce cell death by disrupting the cell cycle and inhibiting the growth of cancer cells. In the brain, this compound has been shown to modulate the activity of certain receptors, leading to changes in neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the body. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of certain genes involved in cancer progression. In the brain, this compound has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, leading to changes in mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in laboratory experiments is its potent biological activity, which makes it a useful tool for studying various biological processes. However, one of the main limitations of using this compound is its complex chemical structure, which can make it difficult to synthesize and purify. Additionally, this compound is not widely available and can be expensive to obtain, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide. In medicinal chemistry, this compound could be further evaluated as a potential candidate for the development of new cancer therapies. In pharmacology, this compound could be investigated for its potential to modulate the activity of other receptors in the brain, leading to the development of new treatments for neurological disorders. Additionally, research could be conducted to further elucidate the mechanism of action of this compound and to identify potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for synthesizing this compound is the condensation reaction between 2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenylamine and 3,4,5-trimethoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3,4,5-trimethoxy-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to possess potent anticancer properties and has been evaluated as a potential candidate for the development of new cancer therapies. In pharmacology, this compound has been investigated for its ability to modulate the activity of certain receptors in the brain, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.